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Compound of Interest

Compound Name: Phenolphthalol

Cat. No.: B1213416

In-Depth Technical Guide to Phenolphthalol

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Data

This technical guide provides a comprehensive overview of phenolphthalol, a diphenolic
compound with known laxative and estrogenic properties. The following table summarizes its
key chemical and physical data.

Property Value

CAS Number 81-92-5[1][2][3][4]

Molecular Formula C20H1803[1][5]

Molecular Weight 306.36 g/mol [1][5]

IUPAC Name 4-{--INVALID-LINK--methyl}phenol[1]

Synonyms 2-[Bis(4-hydr?xyphenyl)methyl]benzyl alcohol,
Egmol, Velaxin, Regolax, Normolax[4]

Appearance White to almost white powder or crystals[4]

Melting Point 204 °C[4]

Solubility Soluble in methanol[4]
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Synthesis Protocol

Phenolphthalol can be synthesized from the methyl ester of phenolphthalin. A general
laboratory-scale protocol is outlined below.

Experimental Protocol: Synthesis of Phenolphthalol

Materials:

Methyl ester of phenolphthalin

Lithium aluminum hydride (LiAlHa)

Dry tetrahydrofuran (THF)

Ethyl acetate

1 N Hydrochloric acid (HCI)

Ethyl ether

Anhydrous sodium sulfate
Procedure:
e A solution of the methyl ester of phenolphthalin (0.5 g) in dry THF (30 ml) is prepared.

e This solution is added slowly to a suspension of lithium aluminum hydride (0.5 g) in dry THF
(20 ml).

e The reaction mixture is heated at reflux for 30 minutes.

o Excess ethyl acetate is then added to quench the reaction.

e The resulting mixture is poured into 1 N HCI.

e The product is extracted with two 200 ml portions of ethyl ether.

o The combined ether extracts are evaporated, leaving a solid residue and some water.
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e The residue is taken up in ethyl ether, and the ether layer is decanted from the water.

e The ether solution is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed in vacuo to yield phenolphthalol as a white solid (0.42 g).

e The purity of the compound can be assessed by thin-layer chromatography (TLC) on silica
gel using ether as the eluent. The structure can be confirmed by nuclear magnetic resonance
(NMR) spectroscopy.[6]

Biological Activity and Mechanism of Action

Phenolphthalol has been identified as a compound with both laxative and estrogenic activities.

Laxative Effects

Phenolphthalol is classified as a stimulant diphenolic laxative, similar to bisacodyl and
phenolphthalein.[1][2][3][4][5] Its mechanism of action is primarily centered in the colon and
involves two main processes:

» Stimulation of Water and Electrolyte Secretion: It increases the secretion of water and
electrolytes into the intestinal lumen. This leads to a softening of the stool and promotes
bowel movement.[1][2][5]

o Enhanced Intestinal Motility: It increases the maotility of the intestines.[1][5]
These effects are mediated by specific biochemical pathways:

e Prostaglandin Ez2 (PGEz) Pathway: The laxative effect is partly due to the stimulation of PGE:2
biosynthesis and release in the colon. PGE2 enhances the secretion of water and
electrolytes.[1][5]

» Nitric Oxide (NO) Pathway: Phenolphthalol increases the production of nitric oxide in the
intestine. NO stimulates secretion and relaxes the smooth muscle, which contributes to
faster intestinal transit.[1][5]

Logical Relationship of Laxative Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1213416?utm_src=pdf-custom-synthesis
https://consensus.app/search/mechanisms-of-action-of-bisacodyl-and-phenolphthal/PToUiHt3S4yAY7rOZu8i1w/
https://consensus.app/search/mechanisms-of-action-of-bisacodyl-and-phenolphthal/fHuDv-KMTL2zWFp8XnIIig/
https://consensus.app/search/mechanisms-of-action-of-bisacodyl-and-phenolphthal/VVjzyKRVS7GZy_6P-AOJiA/
https://consensus.app/search/mechanisms-of-action-of-bisacodyl-and-phenolphthal/K6jNZ_emTPCM9F7eXY8zgA/
https://consensus.app/search/mechanisms-of-action-of-bisacodyl-and-phenolphthal/EfMVBqypQAqXIJ7KhRsQQQ/
https://insights.citeline.com/PS087298/In-Brief-Phenolphthalein/
https://www.benchchem.com/product/b1213416#phenolphthalol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1213416#phenolphthalol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1213416#phenolphthalol-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1213416#phenolphthalol-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213416?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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